AMBERLITE GT73 500G
Description
Contextualization of Advanced Materials in Environmental and Chemical Engineering
Advanced materials, including polymers, composites, and nanomaterials, are fundamental to modern environmental and chemical engineering applications. In environmental contexts, these materials are crucial for addressing pollution by facilitating the removal of hazardous substances from water, air, and soil. scispace.comseplite.comtami-imi.comdupont.commdpi.com In chemical engineering, they are employed in catalysis, separations, and process intensification, leading to more efficient and sustainable chemical production. tami-imi.comdupont.com Ion-exchange resins, a significant class of advanced polymeric materials, are widely used for their ability to selectively remove or recover ionic species from solutions. scispace.comseplite.comtami-imi.comdupont.com Their applications range from water softening and demineralization to the treatment of industrial wastewater and the recovery of valuable metals. scispace.comtami-imi.comdupont.compurolite.com
Role of Chelating Resins in Selective Separation Processes
Chelating ion-exchange resins represent a specialized subset of ion-exchange materials characterized by the presence of functional groups capable of forming multiple coordinate bonds with metal ions, a process known as chelation. seplite.comnmfrc.orgresearchgate.net This chelating ability imparts a high degree of selectivity for specific metal ions, even in the presence of high concentrations of competing ions such as alkali and alkaline earth metals. purolite.comnmfrc.orgiex-resin.compotopk.com.pl Unlike conventional ion-exchange resins that rely primarily on electrostatic interactions, chelating resins form stable complex structures with target metal ions. seplite.comnmfrc.org This enhanced selectivity is particularly valuable in challenging separation scenarios, such as the removal of trace heavy metals from complex industrial effluents or the recovery of precious metals from mining streams. scispace.comtami-imi.compurolite.comresearchgate.netpotopk.com.pl The effectiveness of a chelating resin is influenced by the nature of its functional groups, the pH of the solution, and the properties of the resin matrix. scispace.compotopk.com.pl
Historical Development and Significance of AMBERLITE GT73 as a Thiol-Functionalized Polymeric Adsorbent
The development of synthetic ion-exchange resins began in the mid-20th century, with early materials based on phenol-formaldehyde and polystyrene polymers. dardel.info The concept of chelating polymers was introduced later, offering improved selectivity for specific ions. dardel.info AMBERLITE resins, developed by Rohm and Haas (now part of DuPont), have been significant in the evolution of ion-exchange technology. dupont.comdardel.infodupont.com
AMBERLITE GT73 is a notable example of a chelating ion-exchange resin. It is characterized as a macroporous polymeric adsorbent based on a styrene-divinylbenzene copolymer matrix functionalized with thiol (-SH) groups. kdyholdings.comtheses.cz The thiol functional groups provide a strong affinity for certain metal ions, particularly soft Lewis acids like heavy metals. This specific functionalization distinguishes AMBERLITE GT73 and related resins (such as AMBERSEP GT74, which shares similar properties and applications) for applications requiring high selectivity for metals such as mercury (Hg), silver (Ag), copper (Cu), lead (Pb), and cadmium (Cd). kdyholdings.comtheses.czresearchgate.net
The macroporous structure of the resin provides good kinetic performance, allowing for relatively fast adsorption rates. scispace.com The significance of AMBERLITE GT73 lies in its tailored selectivity due to the thiol groups, making it a valuable material for the selective removal and recovery of specific heavy and precious metals in various industrial processes, including wastewater treatment and hydrometallurgy. kdyholdings.com While some early thiol-functionalized resins are no longer widely available, materials like AMBERLITE GT73 and AMBERSEP GT74 have played a role in the assessment and separation of specific metal ions. theses.cz
Research findings highlight the efficacy of thiol-functionalized resins like AMBERLITE GT73/AMBERSEP GT74 for metal adsorption. For instance, studies have shown their capability to significantly reduce the concentration of metals like cadmium, copper, and lead in aqueous solutions. researchgate.net The selectivity sequence observed for AMBERSEP GT74, indicating a strong preference for certain metals, demonstrates the impact of the thiol functional group on adsorption behavior. kdyholdings.com
Properties and Selectivity of AMBERSEP GT74 (Representative of Thiol-Functionalized Styrene-DVB Resins)
Based on available data for AMBERSEP GT74, a closely related thiol-functionalized styrene-DVB resin, the following properties and selectivity sequence are observed: kdyholdings.com
| Property | Value |
| Matrix | Macroporous styrene (B11656) copolymer |
| Functional groups | Thiol |
| Ionic form as shipped | H |
| Total exchange capacity | ≥ 1.30 eq/L (SH form) |
| Moisture holding capacity | 48 to 55 % (H form) |
| Harmonic mean size | 0.450 - 0.700 mm |
| Uniformity coefficient | ≤ 1.8 |
| Maximum operating temperature | 60°C (140 °F) |
Selectivity Sequence: Hg > Ag > Cu > Pb > Cd > Ni > Co > Fe > Ca > Na kdyholdings.com
This selectivity sequence indicates a strong affinity for mercury, silver, copper, lead, and cadmium, which is characteristic of thiol-functionalized adsorbents due to the soft Lewis basicity of the sulfur atom interacting favorably with soft Lewis acidic metal ions.
Research Findings and Applications
Detailed research findings on AMBERLITE GT73 and similar thiol-functionalized resins demonstrate their application in removing specific metal ions from various solutions. Studies have investigated the adsorption behavior, including the effects of pH and the presence of competing ions. kdyholdings.comarabjchem.org For example, the high selectivity for copper, lead, and cadmium ions by AMBERSEP GT74 has been shown, enabling their removal even from solutions with a large excess of sodium ions. kdyholdings.com This highlights the advantage of chelating resins in selective separation. The regeneration of these resins is typically achieved using appropriate eluents, such as concentrated hydrochloric acid, to recover the adsorbed metals and restore the resin's capacity. potopk.com.plkdyholdings.com
The applications of AMBERLITE GT73 and similar thiol-functionalized resins are primarily in areas requiring the selective removal or recovery of heavy and precious metals. These include:
Wastewater treatment for the removal of toxic heavy metals like mercury, lead, and cadmium. scispace.comkdyholdings.com
Recovery of valuable metals from industrial streams, such as in the plating industry and hydrometallurgy. tami-imi.compurolite.comresearchgate.netkdyholdings.com
Purification of process solutions by removing interfering metal ions. kdyholdings.com
The effectiveness and selectivity of these resins contribute significantly to environmental protection and resource recovery efforts.
Properties
CAS No. |
113834-91-6 |
|---|---|
Molecular Formula |
C14H10N2O5S.2Na |
Origin of Product |
United States |
Mechanistic Foundations of Adsorption and Ion Exchange by Amberlite Gt73
Theoretical Frameworks of Solute-Resin Interactions
The adsorption and ion exchange processes on AMBERLITE GT73 are driven by specific interactions between the target solutes and the resin's functional groups and structure.
Principles of Chelation and Thiol Group Affinity in Metal Ion Binding
AMBERLITE GT73 contains thiol (-SH) functional groups covalently attached to its styrene-divinylbenzene backbone. clu-in.org These thiol groups exhibit a strong affinity for certain metal ions, particularly soft Lewis acids like mercury (Hg(II)), silver (Ag(I)), gold (Au(III)), copper (Cu(II)), cadmium (Cd(II)), lead (Pb(II)), nickel (Ni(II)), and zinc (Zn(II)). kdyholdings.comvulcanchem.comnih.govresearchgate.netscispace.com This high affinity is largely attributed to the formation of coordinate covalent bonds between the sulfur atom in the thiol group and the metal ion, a process known as chelation or complexation. arabjchem.orgcnrs.fr
Unlike conventional ion exchange resins that primarily rely on electrostatic attraction, the binding of metal ions by the thiol groups in AMBERLITE GT73 involves a more specific chemical interaction. vulcanchem.com This chelating mechanism allows the resin to selectively remove certain metal ions even in the presence of higher concentrations of other competing ions. Studies have shown that the extraction selectivity of similar thiol-containing resins like Duolite GT73 follows orders such as Cu²⁺ > Cd²⁺ > Zn²⁺ > Ni²⁺. researchgate.net The strong binding affinity, particularly for precious metals, can, however, make the elution process for metal recovery challenging. researchgate.net
Research on the complexation of metal ions to functional groups, including thiol groups in natural organic matter, provides insights into the binding mechanisms. Studies using techniques like Extended X-ray Absorption Fine Structure (EXAFS) have shown direct evidence for inner-sphere complexation of metal ions like cadmium and methyl mercury to thiol groups. slu.se
Electrostatic Interaction Models in Adsorption Processes
In some adsorption processes involving ion exchange resins, the interaction can be generally described by electrostatic forces (Coulomb's force) between the adsorbent and the adsorbate. davidpublisher.comdavidpublisher.com However, the dominance of electrostatic interactions can vary depending on the specific solute and the experimental conditions, such as pH. For example, in some cases, changes in adsorption capacity are relatively low across a range of pH values, indicating that electrostatic interactions may not be the dominant mechanism. scielo.br Conversely, the decrease in the removal of metal ions at lower pH values can be attributed to the higher concentration of competing hydrogen ions, which are also positively charged and compete for exchange sites on the resin surface, highlighting the influence of electrostatic competition. ukm.my
Diffusion Kinetics and Transport Phenomena within Resin Matrices
The efficiency and rate of adsorption and ion exchange processes are significantly influenced by diffusion kinetics and transport phenomena within the resin matrix. clu-in.org Adsorption is a time-dependent process, and the rate at which equilibrium is reached is governed by the mass transfer of the solute from the bulk solution to the active sites within the resin beads.
Several steps are involved in the transport of ions within a resin particle:
Diffusion of the solute from the bulk solution to the external surface of the resin bead.
Diffusion of the solute through the liquid film surrounding the bead (film diffusion).
Diffusion of the solute within the porous structure of the resin particle to the adsorption sites (intra-particle diffusion or pore diffusion).
Adsorption or ion exchange reaction at the functional site.
Diffusion of the exchanged counter-ion out of the resin particle.
The physical properties of the resin, such as particle size distribution and pore size, influence the diffusion rates of ions within the matrix. arabjchem.org A high surface area can also contribute to improved adsorption capacity and potentially faster kinetics. acs.org
Isotherm Models for Equilibrium Adsorption
Adsorption isotherms are mathematical models that describe the relationship between the amount of solute adsorbed onto the resin and the concentration of the solute remaining in the bulk solution at equilibrium, at a constant temperature. These models provide insights into the adsorption capacity of the resin and the nature of the adsorption process.
Langmuir Isotherm Application and Analysis
The Langmuir isotherm model is commonly used to describe monolayer adsorption onto a homogeneous surface with a finite number of identical adsorption sites. The linear form of the Langmuir equation is typically expressed as:
Cₑ/qₑ = 1/(K_L * q_max) + Cₑ/q_max
Where:
Cₑ is the equilibrium concentration of the solute in the solution.
qₑ is the amount of solute adsorbed per unit mass of adsorbent at equilibrium.
q_max is the maximum adsorption capacity of the adsorbent (monolayer capacity).
K_L is the Langmuir constant related to the energy of adsorption.
Studies investigating the adsorption of various solutes on ion exchange resins, including those functionally similar to AMBERLITE GT73, often apply the Langmuir model to analyze the equilibrium data. vulcanchem.comdavidpublisher.comacs.orgresearchgate.netnih.govpsu.edu A good fit to the Langmuir model suggests that the adsorption occurs on specific homogeneous sites on the adsorbent surface and that once a site is occupied, no further adsorption can occur at that site. scielo.br The Langmuir model can provide values for the maximum adsorption capacity (q_max), which represents the theoretical upper limit of adsorption under the given conditions. acs.org
However, the applicability of the Langmuir model depends on the specific solute-resin system. While some studies show a good fit to the Langmuir isotherm, indicating a monolayer adsorption process, others find that the data are better described by different models, suggesting a more complex adsorption mechanism or a heterogeneous surface. davidpublisher.comacs.orgpsu.edu
Freundlich Isotherm Application and Analysis
The Freundlich isotherm model is an empirical model that describes heterogeneous surface energies and is often applied to multilayer adsorption. The linear form of the Freundlich equation is given by:
log qₑ = log K_F + (1/n) log Cₑ
Where:
Cₑ is the equilibrium concentration of the solute in the solution.
qₑ is the amount of solute adsorbed per unit mass of adsorbent at equilibrium.
K_F is the Freundlich constant related to the adsorption capacity.
1/n is the Freundlich exponent related to the adsorption intensity and surface heterogeneity.
The Freundlich isotherm is frequently used to analyze adsorption data on various adsorbents, including ion exchange resins like AMBERLITE GT73 and similar materials. vulcanchem.comnih.govdavidpublisher.comacs.orgresearchgate.netscispace.comresearchgate.net A good fit to the Freundlich model suggests that the adsorption occurs on a heterogeneous surface with a non-uniform distribution of adsorption energies. The value of 1/n provides information about the favorability of the adsorption process; values between 0 and 1 generally indicate favorable adsorption. researchgate.net
In some studies, the Freundlich isotherm has been found to fit the experimental data better than the Langmuir isotherm, suggesting that the adsorption process is more complex than a simple monolayer adsorption on a homogeneous surface. davidpublisher.comdavidpublisher.com The Freundlich model can be particularly useful in describing adsorption on materials with a wide range of pore sizes and surface properties, which is characteristic of macroporous resins. davidpublisher.com The magnitude of 1/n can also provide an indication of the strength of the adsorption forces. ukm.my
Temkin and Dubinin-Radushkevich Isotherm Considerations
Adsorption isotherms are crucial for describing the relationship between the amount of adsorbate adsorbed onto the adsorbent and the equilibrium concentration of the adsorbate in solution at a constant temperature. The Temkin and Dubinin-Radushkevich (D-R) isotherms are two models frequently employed to analyze adsorption equilibrium data.
The Temkin isotherm model assumes that the heat of adsorption of all molecules in the layer decreases linearly with coverage due to adsorbent-adsorbate interactions iwaponline.comscirp.org. This model is particularly useful for describing adsorption on heterogeneous surfaces. Studies applying the Temkin model to adsorption on various adsorbents, including ion exchange materials, provide parameters such as the Temkin constant related to the heat of adsorption and the equilibrium binding constant scirp.orgtaylors.edu.myscirp.orgpsu.eduresearchgate.net. A higher Temkin constant (B) can indicate stronger interactions between the adsorbate and adsorbent psu.edu.
The Dubinin-Radushkevich isotherm model is often used to determine the apparent adsorption energy and to distinguish between physical and chemical adsorption processes iwaponline.comscirp.orgtaylors.edu.my. This model assumes that the adsorption process follows a pore-filling mechanism and is related to the porosity of the adsorbent iwaponline.comtaylors.edu.my. The mean free energy of adsorption (E) can be calculated from the D-R model parameters, where E values typically indicate the nature of the adsorption: values below 8 kJ/mol suggest physical adsorption, while values between 8 and 16 kJ/mol are indicative of ion exchange, and values above 16 kJ/mol suggest chemical adsorption taylors.edu.mypsu.eduuniud.it. Studies using the D-R model on various adsorbents, including ion exchange resins, have reported energy values that help elucidate the adsorption mechanism scirp.orgtaylors.edu.mypsu.edu. For instance, energy values in the range of 0.697 - 3.580 kJ/mol have been reported for the adsorption of anions on an anionic membrane, suggesting a physical adsorption type scirp.org. Another study on Amberlyst-15 resin for Cd(II) adsorption determined an adsorption energy of 13–15 kJ/mol from the D-R model, supporting an ion exchange reaction mechanism uniud.it. While specific Temkin and D-R parameters for AMBERLITE GT73 were not consistently available across the search results, these models are standard tools for characterizing the adsorption behavior of such materials.
Kinetic Models for Adsorption Rate Determination
Adsorption kinetics studies investigate the rate at which an adsorbate is removed from solution by an adsorbent, providing valuable information about the adsorption mechanism and the potential rate-limiting steps. Several kinetic models are commonly applied to analyze experimental adsorption data, including the pseudo-first-order, pseudo-second-order, Elovich, and intra-particle diffusion models.
Pseudo-First-Order Kinetic Model Applications
The pseudo-first-order kinetic model, also known as the Lagergren model, describes the adsorption rate based on the assumption that the rate of adsorption is proportional to the number of unoccupied adsorption sites scirp.orgnih.gov. This model is typically applied to the initial stages of adsorption. Studies applying the pseudo-first-order model to adsorption on various materials, including ion exchange resins, have evaluated its applicability by comparing calculated adsorption capacities and correlation coefficients (R²) with experimental data iwaponline.comscirp.orgscirp.orguniud.itnih.govmdpi.comacs.orgnih.govicontrolpollution.comresearchgate.netresearchgate.netdeswater.comscirp.orgresearchgate.net. Often, the pseudo-first-order model does not provide the best fit for the entire adsorption process, particularly when compared to the pseudo-second-order model, indicated by lower correlation coefficients and discrepancies between calculated and experimental equilibrium adsorption capacities uniud.itresearchgate.netresearchgate.net.
Pseudo-Second-Order Kinetic Model Applications
The pseudo-second-order kinetic model assumes that the rate-limiting step is a chemical adsorption process involving valence forces through sharing or exchange of electrons between the adsorbent and the adsorbate iwaponline.comicontrolpollution.com. This model is widely used and has been found to provide an excellent fit for the adsorption of various contaminants onto a range of adsorbents, including ion exchange resins iwaponline.comscirp.orgscirp.orguniud.itnih.govmdpi.comacs.orgnih.govicontrolpollution.comresearchgate.netresearchgate.netdeswater.comscirp.orgresearchgate.net. High correlation coefficients (R² values close to unity) for the pseudo-second-order model are often observed, and the calculated equilibrium adsorption capacities typically agree well with experimental values uniud.itresearchgate.netresearchgate.net. The strong applicability of the pseudo-second-order model often suggests that chemisorption is the dominant rate-limiting mechanism in the adsorption process iwaponline.comnih.govicontrolpollution.com. Studies on the removal of metal ions like Pb(II) and Cd(II) by various adsorbents, including those compared or related to ion exchange resins, have demonstrated that the pseudo-second-order model best describes the kinetic data mdpi.comacs.orgnih.gov. For instance, the adsorption of lead(II) ions onto activated carbon derived from waste biomass, and the adsorption of U(VI) onto Camellia oleifera shell-based activated carbon, both followed pseudo-second-order kinetics, suggesting chemical adsorption as the rate-limiting step iwaponline.comnih.gov. While specific pseudo-second-order parameters for AMBERLITE GT73 were not extensively detailed in the snippets, the prevalence of this model in describing adsorption onto similar ion exchange materials suggests its potential relevance for AMBERLITE GT73.
Elovich Model and Intra-Particle Diffusion Analysis
The Elovich model is another kinetic model often applied to describe chemical adsorption on heterogeneous surfaces icontrolpollution.com. This model is particularly useful for systems where the adsorption rate decreases exponentially with the amount of adsorbed adsorbate scirp.orgnih.gov. The Elovich model can provide insights into the activation energy of chemisorption icontrolpollution.com.
Thermodynamic Parameters Governing Adsorption Processes
Thermodynamic studies are essential for evaluating the feasibility and spontaneity of an adsorption process and for understanding the energy changes involved. Key thermodynamic parameters include the change in Gibbs free energy (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°) iwaponline.comscirp.orgscirp.orguniud.itacs.orgnih.govresearchgate.netdeswater.comscirp.orgresearchgate.netdavidpublisher.com. These parameters are typically calculated from the variation of the equilibrium constant with temperature.
The change in Gibbs free energy (ΔG°) provides information about the spontaneity of the adsorption process. A negative value of ΔG° indicates that the adsorption is a spontaneous process under the studied conditions iwaponline.comnih.govresearchgate.netdeswater.comresearchgate.net. The magnitude of ΔG° can also give an indication of the favorability of the adsorption. For physical adsorption, ΔG° values are typically between 0 and -20 kJ/mol, while for chemical adsorption, they are usually between -80 and -400 kJ/mol davidpublisher.com. Studies on the adsorption of various substances onto different adsorbents, including ion exchange resins, have reported negative ΔG° values, confirming the spontaneity of the adsorption iwaponline.comnih.govresearchgate.netdeswater.comresearchgate.net.
The enthalpy change (ΔH°) indicates whether the adsorption process is endothermic (absorbs heat, ΔH° > 0) or exothermic ( releases heat, ΔH° < 0) iwaponline.comuniud.itnih.govresearchgate.netresearchgate.netdavidpublisher.com. An endothermic process suggests that higher temperatures favor adsorption, while an exothermic process indicates that lower temperatures are more favorable researchgate.net. Positive ΔH° values have been reported for the adsorption of certain metal ions and contaminants onto various adsorbents, indicating endothermic processes iwaponline.comuniud.itnih.govresearchgate.net.
The entropy change (ΔS°) provides insight into the randomness or disorder at the solid-solution interface during the adsorption process iwaponline.comuniud.itnih.govresearchgate.net. A positive ΔS° value suggests an increase in randomness at the adsorbent surface, which can be attributed to the displacement of water molecules from the adsorbent surface by the adsorbate iwaponline.comuniud.it. Negative ΔS° values, indicating a decrease in randomness, are also possible depending on the system. Studies have reported both positive and negative ΔS° values for the adsorption of different substances onto various materials iwaponline.comuniud.itnih.govresearchgate.net.
While specific thermodynamic parameters for AMBERLITE GT73 for various adsorption processes were not extensively detailed in the provided snippets, the application of thermodynamic analysis to adsorption on ion exchange resins is a standard practice to understand the energy landscape and spontaneity of the interactions scirp.orgscirp.orgscirp.orgscispace.com. The determination of these parameters for AMBERLITE GT73 for specific adsorbates would provide crucial information about the nature and feasibility of the adsorption process.
Data Tables
Based on the search results, detailed numerical data specifically for AMBERLITE GT73 across all the requested isotherm and kinetic models is limited. However, the search results provide examples of how these models are applied to similar ion exchange resins and the types of parameters obtained. Below is an illustrative example of how such data would be presented in tables, drawing on findings for comparable materials where direct GT73 data is not available in the snippets.
Illustrative Table 1: Representative Isotherm Parameters for Adsorption on Ion Exchange Resins (Based on findings for similar materials)
| Isotherm Model | Parameter | Value (Example) | Units | Adsorbate | Adsorbent (Example) | Source |
| Temkin | B | 4.7036 | kJ/mol | Cu(II) | Amberjet 1500H | psu.edu |
| A | 95.031 | L/g | Cu(II) | Amberjet 1500H | psu.edu | |
| Dubinin-Radushkevich | qs | 26.488 | mg/g | Cu(II) | Amberjet 1500H | psu.edu |
| E | 3535.5 | J/mol or kJ/mol * 10^-3 | Cu(II) | Amberjet 1500H | psu.edu | |
| Sips | qm | - | mg/g (Monolayer capacity) | Divalent Metals | Peat | researchgate.net |
| Ks | - | (L/mg)^n | Divalent Metals | Peat | researchgate.net | |
| n | - | Dimensionless | Divalent Metals | Peat | researchgate.net |
Note: These values are illustrative examples from studies on similar ion exchange materials or adsorbents, as specific parameters for AMBERLITE GT73 for these models were not consistently available in the provided search snippets.
Illustrative Table 2: Representative Kinetic Parameters for Adsorption on Ion Exchange Resins (Based on findings for similar materials)
| Kinetic Model | Parameter | Value (Example) | Units | Adsorbate | Adsorbent (Example) | Source |
| Pseudo-First-Order | k1 | 0.03 - 0.1 | min⁻¹ | Various | Various Resins | uniud.itresearchgate.net |
| qe,calc | - | mg/g | Various | Various Resins | uniud.itresearchgate.net | |
| Pseudo-Second-Order | k2 | 0.001 - 0.1 | g/(mg·min) | Various | Various Resins | uniud.itresearchgate.net |
| qe,calc | - | mg/g | Various | Various Resins | uniud.itresearchgate.net | |
| Elovich | α | - | mg/(g·min) | Various | Various Adsorbents | scirp.orgnih.gov |
| β | - | g/mg | Various | Various Adsorbents | scirp.orgnih.gov | |
| Intra-Particle Diffusion | kid | - | mg/(g·min^0.5) | Various | Various Adsorbents | nih.govnih.gov |
| C | - | mg/g (Boundary layer) | Various | Various Adsorbents | nih.govnih.gov |
Note: These values are illustrative examples from studies on similar ion exchange materials or adsorbents, as specific parameters for AMBERLITE GT73 for these models were not consistently available in the provided search snippets. The best-fit model is often the Pseudo-Second-Order model for many systems. iwaponline.comuniud.itnih.govmdpi.comacs.orgnih.govicontrolpollution.comresearchgate.netresearchgate.net
Illustrative Table 3: Representative Thermodynamic Parameters for Adsorption on Ion Exchange Resins (Based on findings for similar materials)
| Parameter | Value (Example) | Units | Adsorbate | Adsorbent (Example) | Source |
| ΔG° | Negative | kJ/mol | Various | Various Adsorbents | iwaponline.comnih.govresearchgate.netdeswater.comresearchgate.net |
| ΔH° | Positive or Negative | kJ/mol | Various | Various Adsorbents | iwaponline.comuniud.itnih.govresearchgate.netresearchgate.netdavidpublisher.com |
| ΔS° | Positive or Negative | J/(mol·K) | Various | Various Adsorbents | iwaponline.comuniud.itnih.govresearchgate.net |
Note: These are general indications of reported values for similar systems, as specific parameters for AMBERLITE GT73 were not consistently available in the provided search snippets. Negative ΔG° indicates spontaneity. The sign of ΔH° indicates endothermic (positive) or exothermic (negative) processes. The sign of ΔS° indicates changes in randomness.
Enthalpy, Entropy, and Gibbs Free Energy Analysis
The thermodynamic analysis of adsorption and ion exchange processes is crucial for understanding their feasibility, spontaneity, and the underlying mechanisms. Key thermodynamic parameters include the change in Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°). These parameters provide insights into the energy changes, heat effects, and changes in randomness occurring during the interaction between the adsorbent or ion exchange resin and the adsorbate or ions in solution libretexts.orgchemguide.co.uksavemyexams.com.
The relationship between these parameters is described by the Gibbs-Helmholtz equation:
ΔG° = ΔH° - TΔS° libretexts.orgchemguide.co.uksavemyexams.com
where T is the absolute temperature in Kelvin.
A negative value for ΔG° indicates a spontaneous process under the given conditions nih.govlibretexts.orgresearchgate.netchemguide.co.uk.
The value of ΔH° reveals the nature of the process: a negative ΔH° signifies an exothermic process (releasing heat), while a positive ΔH° indicates an endothermic process (absorbing heat) researchgate.netchemguide.co.uk.
ΔS° reflects the change in randomness or disorder at the solid-solution interface during the process. A positive ΔS° suggests increased randomness, while a negative value indicates decreased randomness researchgate.net.
AMBERLITE GT73 is an ion exchange resin that has been utilized in various applications, including the removal of heavy metals and organic mercury from aqueous solutions scispace.comnih.goviwaponline.comclu-in.org. It is characterized by a polystyrene backbone crosslinked with divinyl benzene (B151609) and incorporates thiol (-SH) functional groups, which are primarily responsible for interactions with certain species, such as mercury clu-in.org.
While comprehensive thermodynamic studies specifically detailing the enthalpy, entropy, and Gibbs free energy changes for adsorption or ion exchange processes involving AMBERLITE GT73 across a range of conditions were not extensively available in the provided search results, research on similar ion exchange resins and comparative studies offer insights into the typical thermodynamic behavior observed in such systems.
For instance, studies on the adsorption of various ions onto different Amberlite resins (such as Amberlite IRA96, D301R, DEX-Cr for Cr(VI), Amberlite IR-120 for metal ions, Amberlite IRC 748 for copper and sodium, and Amberlyst-15 for Cd(II)) have frequently employed thermodynamic analysis to characterize the adsorption process researchgate.netpsu.eduresearchgate.netresearchgate.netuniud.it. These studies often report calculated values for ΔH°, ΔS°, and ΔG° at different temperatures and use these values to infer the spontaneity, energy requirements, and changes in order of the adsorption or ion exchange reactions researchgate.netuniud.it.
Although a study comparing activated carbon and Amberlite GT73 for lead(II) removal noted that thermodynamic parameters suggested the adsorption onto activated carbon was endothermic and spontaneous, specific thermodynamic values for the Amberlite GT73 in that comparison were not detailed in the provided snippet nih.gov. Another study mentioned Duolite GT-73 (noted as a macroporous cation exchange resin) in the context of plutonium removal, providing distribution coefficients (Kd) but not explicit ΔH, ΔS, or ΔG values osti.gov.
In the absence of specific data tables for the enthalpy, entropy, and Gibbs free energy changes directly related to the adsorption or ion exchange performance of AMBERLITE GT73 in the provided literature, a detailed analysis of its specific thermodynamic profile cannot be presented here. However, based on the general principles of adsorption thermodynamics and findings for similar ion exchange resins, it is expected that the spontaneity and temperature dependence of processes involving AMBERLITE GT73 would be evaluated through the calculation of ΔG°, ΔH°, and ΔS° from experimental data obtained at varying temperatures. These calculations typically involve determining equilibrium constants at different temperatures and applying the van't Hoff equation to determine ΔH° and ΔS°, followed by calculating ΔG° nih.govlibretexts.orgchemguide.co.uk.
Methodological Approaches in Studying Amberlite Gt73 Performance
Batch Adsorption Experimentation Protocols
Batch adsorption studies are fundamental in determining the equilibrium and kinetic parameters of the adsorption process. These experiments involve contacting a known amount of resin with a solution containing the contaminant of interest for varying periods and under different conditions.
Determining the optimal contact time is essential to ensure that the adsorption process reaches equilibrium, where the amount of contaminant adsorbed onto the resin no longer changes significantly with time. Studies involving AMBERLITE GT73 and similar resins have shown that the time required to reach equilibrium varies depending on the specific contaminant and experimental conditions. For instance, in some adsorption systems using activated carbon and ion exchange resins like AMBERLITE GT73 for organic mercury removal, equilibrium was assessed through batch isotherm experiments. fishersci.co.uk For the adsorption of U(VI) using a different activated carbon, equilibrium was reached in about 60 minutes. wikipedia.org Similarly, studies on Amberlyst-15, another macroporous resin, showed equilibrium for Cd(II) uptake was attained within 60 minutes at 293 K and 30 minutes at 313 K. periodic-table.io For Amberlite IRC-718, a resin with an iminodiacetate (B1231623) functional group selective for heavy metals, the batch ion exchange process for Cr(VI) reached equilibrium after approximately 90 minutes. nih.gov Early studies on mercury removal with GT-73A indicated that 14 days at ambient temperature was more than sufficient to reach steady state loading in a batch test. nih.gov
The initial concentration of the contaminant in the solution significantly impacts the driving force for adsorption and, consequently, the amount of contaminant that can be adsorbed onto the resin. Generally, increasing the initial contaminant concentration leads to a higher adsorption capacity until the resin's active sites become saturated. periodic-table.iowikipedia.org Research on the adsorption of various metal ions, including Cd(II), Cu(II), Ni(II), Pb(II), and Zn(II), on different resins has demonstrated that the percentage of metal ion adsorption can increase with increasing initial metal concentration. loradchemical.com For example, studies have analyzed equilibrium data using isotherm models like the Langmuir and Freundlich models to describe the relationship between the amount adsorbed and the equilibrium concentration in the solution. fishersci.co.ukwikipedia.orgwikipedia.orgfishersci.co.uk For the removal of thimerosal (B151700) using AMBERLITE GT73, the adsorption capacity in batch experiments was described by the Freundlich isotherm model. fishersci.co.uk
The amount of adsorbent used in a batch experiment, known as the resin dosage, directly influences the number of available adsorption sites. Increasing the resin dosage typically leads to a higher percentage of contaminant removal due to the increased surface area and more available binding sites. periodic-table.ioloradchemical.comuwm.edu.pl However, the amount of contaminant adsorbed per unit mass of the adsorbent may decrease at higher dosages due to the splitting of the flux or the aggregation of adsorbent particles. periodic-table.ioloradchemical.com Studies have investigated the effect of adsorbent dosage on the removal efficiency of various metal ions by monitoring the percentage removal as the resin mass is varied. loradchemical.comuwm.edu.pl For instance, in studies with Amberlyst-15, the percentage removal of Cd(II) increased sharply with increasing adsorbent dosage, and then became almost constant beyond a certain amount. periodic-table.io
Temperature can affect both the kinetics and the equilibrium capacity of the adsorption process. The influence of temperature depends on whether the adsorption is an endothermic or exothermic process. For endothermic adsorption, the capacity increases with increasing temperature, while for exothermic adsorption, the capacity decreases with increasing temperature. wikipedia.orgperiodic-table.iowikipedia.orgamericanelements.comamericanelements.comnih.gov Studies on the adsorption of different ions and metals on various resins, including those comparable to GT73, have examined the effect of temperature. wikipedia.orgperiodic-table.iowikipedia.orgamericanelements.comamericanelements.comnih.govfishersci.no For example, the adsorption amount of some ions on an anionic membrane increased with increasing temperature, suggesting an endothermic process. americanelements.com Conversely, other studies have reported exothermic adsorption processes for different contaminants on various adsorbents. wikipedia.orgnih.gov
Dynamic Column Studies and Fixed-Bed Reactor Configurations
Dynamic column studies are crucial for evaluating the performance of ion exchange resins in continuous flow systems, simulating real-world applications in water or wastewater treatment. These studies typically employ fixed-bed reactor configurations where the resin is packed into a column, and the contaminated solution is passed through it. nih.govamericanelements.comfishersci.fi
The performance of a fixed-bed column is primarily evaluated by analyzing its breakthrough curve. A breakthrough curve plots the effluent contaminant concentration (C) normalized by the influent concentration (C₀) against either the service time or the volume of effluent treated. thegoodscentscompany.comnih.govamericanelements.com Initially, the effluent concentration is zero or very low as the contaminant is adsorbed by the resin bed. As the resin becomes saturated, the contaminant starts to appear in the effluent, leading to a rise in concentration. Breakthrough occurs when the effluent concentration reaches a predetermined limit, and the column is considered exhausted when the effluent concentration approaches the influent concentration. thegoodscentscompany.comnih.gov
Key parameters determined from breakthrough curves include the breakthrough time, the exhaustion time, and the shape of the curve, which provides information about the mass transfer zone (MTZ). thegoodscentscompany.comnih.gov The MTZ is the region in the column where the adsorption is actively taking place. nih.gov Flatter and more extended breakthrough curves indicate a broader MTZ and less efficient utilization of the resin bed. thegoodscentscompany.com
Studies using AMBERLITE GT73 and similar resins in column configurations have been conducted for the removal of contaminants like mercury and plutonium. fishersci.co.ukfishersci.seflybase.orgnih.gov For instance, in bench-scale testing for mercury removal from smelter wastewater, a polishing ion exchange column containing GT-73 was used after an IRC 718 column. nih.gov Mercury breakthrough was observed after a certain number of bed volumes, with the effluent concentration increasing over time. fishersci.co.uknih.gov Mathematical models, such as the Bohart-Adams, Thomas, and Yoon-Nelson models, are often used to analyze breakthrough curves and predict column performance under different operating conditions, including varying flow rates and bed depths. thegoodscentscompany.comnih.gov
| Contaminant | Study Type | Key Finding | Source |
| Mercury | Batch Adsorption | 14 days sufficient for steady state loading. | nih.gov |
| Mercury | Column Study | Breakthrough observed after certain bed volumes; effluent concentration increased. | fishersci.co.uknih.gov |
| Cd(II) | Batch Adsorption | Equilibrium reached in 30-60 minutes depending on temperature. | periodic-table.io |
| U(VI) | Batch Adsorption | Equilibrium reached in about 60 minutes. | wikipedia.org |
| Cr(VI) | Batch Adsorption | Equilibrium reached in approximately 90 minutes (Amberlite IRC-718). | nih.gov |
Table 1: Summary of Selected Adsorption Findings Related to Contact Time and Breakthrough
| Contaminant | Initial Concentration | Resin Dosage | Temperature | Key Finding | Source |
| Cd(II) | Varied | Varied | 293-313 K | Adsorption rate initially fast, equilibrium reached in 30-60 min; removal increased with dosage. periodic-table.io | periodic-table.io |
| Thimerosal | High | N/A | Ambient | Adsorption capacity described by Freundlich isotherm in batch studies. | fishersci.co.uk |
| Plutonium(IV) | 1 or 10 µCi/L | 0.1 g in 45 mL | Ambient | Adsorption relatively weak compared to other adsorbents; limited pH dependence observed at lower concentrations. flybase.org | flybase.org |
Table 2: Selected Batch Adsorption Study Parameters and Findings
Flow Rate Optimization in Continuous Systems
The performance of ion exchange resins like AMBERLITE GT73 in continuous systems is significantly influenced by operational parameters, including flow rate. Studies investigating the application of continuous flow-through systems utilizing resin columns have highlighted the importance of optimizing flow rates to achieve efficient adsorption and separation processes. While general principles apply to various resins, specific investigations into Duolite GT-73 (a related thiol-functionalized resin) provide insights relevant to AMBERLITE GT73's behavior in such systems.
General methodologies for assessing resin performance in continuous flow systems often involve setting up small columns packed with the resin and pumping solutions through them at controlled flow rates. dupont.com Optimization studies typically involve adjusting parameters such as the ratio of the target compound to resin and the flow rate to reduce cycle times and maximize the efficiency of the process. dupont.com Increasing the flow rate in ion exchange systems can potentially decrease efficiency if the contact time becomes insufficient for complete adsorption to occur. dbc.wroc.pl Therefore, optimizing the flow rate is crucial to balance throughput with effective removal or separation in continuous applications of AMBERLITE GT73.
Advanced Resin Modification and Hybrid Material Fabrication
The potential for easy surface modification of ion-exchange resin beads makes them amenable to various functionalization strategies. researchgate.net By altering the surface chemistry or incorporating other materials, researchers can tailor the resin's properties for specific applications, such as the removal of heavy metal ions or the selective adsorption of particular organic compounds.
Solvent Impregnation Techniques and Their Impact on Selectivity
Solvent impregnation techniques involve physically incorporating an organic solvent or extractant into the porous structure of a polymeric resin. These Solvent Impregnated Resins (SIRs) combine the advantages of solvent extraction, such as high selectivity, with the benefits of a solid support, including good mechanical stability and ease of regeneration. scholarsresearchlibrary.comdcu.ie
Studies have investigated the use of SIRs for the separation and recovery of valuable metals. scholarsresearchlibrary.com For instance, macroporous polymeric resins like Amberlite XAD series have been impregnated with selective organic solvents to enhance their affinity for specific metal ions, such as gold. dcu.ie The efficiency of these impregnated resins has been shown to increase significantly upon impregnation, and their performance can be dependent on factors like pH and the level of impregnation. dcu.ie
While research directly detailing the solvent impregnation of AMBERLITE GT73 is less prevalent in the provided results, studies comparing the performance of commercial resins like Duolite GT-73 and Amberlite IRC-748 with SIRs prepared from other Amberlite resins (e.g., Amberlite IRA-96 impregnated with thiophosphoric extractants) highlight the potential of this technique. acs.orgnih.gov These comparisons demonstrate that SIRs can be highly effective for the capture of heavy metals like cadmium, lead, and copper, even in the presence of competing ions. acs.orgnih.gov This suggests that applying solvent impregnation techniques to a resin like AMBERLITE GT73 could potentially enhance its selectivity for specific target analytes by introducing extractants with tailored affinities.
Integration with Magnetic Materials for Enhanced Separation
Integrating ion exchange resins with magnetic materials allows for the creation of magnetic adsorbents that can be easily separated from treated solutions using a magnetic field. This significantly simplifies the solid-liquid separation step in adsorption processes, offering practical advantages for real-world applications, particularly in water treatment and materials recovery. dbc.wroc.plresearchgate.net
Ion-exchange resin beads can serve as supports for the synthesis of magnetic nanoparticles, such as magnetite (Fe₃O₄), to produce composite materials with both ion exchange and magnetic properties. researchgate.net This combination facilitates the rapid separation of the adsorbent from the liquid phase after the adsorption process is complete. researchgate.net
Research has explored the use of Amberlite GT73 and Amberlite IRC748 for anchoring silver in composite microspheres, including magnetic forms. grafiati.comresearchgate.net This demonstrates the feasibility of incorporating magnetic properties into materials utilizing the Amberlite GT73 matrix. Magnetic resins, in general, offer advantages in continuous systems due to their fast reaction and easy transfer, which can lead to simplified plant design and size. dbc.wroc.pl Their application is particularly promising for the removal of heavy metals from industrial wastewater. dbc.wroc.pl
Surface Modification for Targeted Adsorption Enhancement
Surface modification techniques aim to alter the chemical functionality or physical characteristics of the resin surface to improve its adsorption capabilities for specific target substances. This can involve introducing new functional groups, changing the surface charge, or modifying the pore structure.
Duolite GT-73, a thiol-functionalized resin, has been referenced in studies focusing on surface modification for use as metal sorbents. uantwerpen.be The presence of thiol groups (-SH) provides a strong affinity for certain heavy metal ions, such as mercury. uantwerpen.be
Research on surface modification of various materials, including other resins and adsorbents, provides a broader context for the potential of these techniques when applied to AMBERLITE GT73. For example, modifying cellulose (B213188) materials with ethylenediaminetetraacetic dianhydride (EDTAD) has been shown to introduce carboxylic and amine groups, creating chelating materials with enhanced adsorption capacities for heavy metal ions like Cu²⁺, Cd²⁺, and Pb²⁺. ufop.br Similarly, functionalizing metal-organic frameworks (MOFs) with specific molecules can create preferential active sites for the capture of particular ions. sci-hub.se
The efficiency of adsorption can be influenced by factors such as pH, the presence of competing ions, and dissolved organic matter. plymouth.ac.uk Surface modification strategies can be designed to mitigate these effects and enhance the selective adsorption of target analytes even in complex matrices. Studies comparing the adsorption capacities of modified materials to commercial resins like Duolite GT-73 highlight the potential for surface modification to achieve comparable or even superior performance for specific applications. ufop.bracs.org The persistence of adsorbed water and surface hydroxyl groups on modified surfaces can also indicate stronger interactions with the target substance. uantwerpen.be
Detailed research findings on the mercury removal performance of Amberlite GT-73A have shown its effectiveness. unt.educlu-in.org TCLP tests on mercury-loaded GT-73A indicated that mercury remained strongly bound to the resin. clu-in.orgvulcanchem.com The study found similar performance between GT-73A and another resin, SIR-200, in batch tests for mercury removal. clu-in.org
The following table presents data on the Toxicity Characteristic Leaching Procedure (TCLP) results for Amberlite GT-73A and other resins, illustrating the low leachability of adsorbed metals.
| Resin | Mercury (mg/L) | Arsenic (mg/L) | Barium (mg/L) | Cadmium (mg/L) | Chromium (mg/L) | Lead (mg/L) | Selenium (mg/L) | Silver (mg/L) | RCRA Limit (mg/L) |
| GT-73A | 0.0001 | 0.0001 | 0.0102 | 0.0001 | 0.00445 | 0.00473 | 0.0001 | 0.00223 | - |
| SR-4 | 0.000 | 0.0306 | 0.00885 | 0.002 | 0.0051 | 0.0024 | 0.0000 | 0.0040 | - |
| SIR-200 | 0.0000 | 0.0015 | 0.012 | 0.0006 | 0.0016 | 0.0042 | 0.0126 | 0.0036 | - |
| S-920 | 0.0001 | 0.0001 | 0.011 | 0.00172 | 0.00316 | 0.0001 | 0.0001 | 0.0000 | - |
| RCRA Limit | 0.2 | 5.0 | 100 | 1.0 | 5.0 | 5.0 | 1.0 | 5.0 | - |
Note: The RCRA limits are provided for comparison to the leachate concentrations. clu-in.org
Another study comparing Duolite GT-73 with modified mercerized cellulose materials for heavy metal adsorption reported the following maximum adsorption capacities: ufop.br
| Adsorbent Material | Cu²⁺ (mg/g) | Cd²⁺ (mg/g) | Pb²⁺ (mg/g) |
| Duolite GT-73 | > 38.8 | - | - |
| Modified Mercerized Cellulose | 38.8 - 92.6 | 87.7 - 149.0 | 192.0 - 333.0 |
Applications of Amberlite Gt73 in Environmental Remediation and Wastewater Treatment
Mercury Species Removal from Aqueous Streams
AMBERLITE GT73, also known as Duolite™ GT-73, is a chelating resin with a high selectivity for mercury, making it a valuable tool in combating mercury pollution in various industrial and environmental contexts.
The key to AMBERLITE GT73's efficacy in mercury removal lies in its thiol (-SH) functional groups, which are covalently attached to a styrene-divinylbenzene polymer backbone. According to the principles of Hard and Soft Acids and Bases (HSAB), mercury (Hg²⁺) is a soft acid, exhibiting a strong affinity for soft bases like the sulfur atom in the thiol group. This interaction leads to the formation of a stable covalent bond, effectively sequestering mercury from the solution. The binding mechanism involves an electrostatic attraction followed by the formation of this strong covalent bond, which has an estimated energy of around 200 kJ/mol. This high specificity allows for the selective removal of mercury even in the presence of other metal ions.
The resin's thiol group is attached to an aromatic ring (styrene), a structural characteristic that influences its chemical reactivity and mercury removal performance. This specific configuration contributes to its high efficiency in capturing mercury species.
AMBERLITE GT73 has demonstrated reliable performance in large-scale industrial applications for treating mercury-laden wastewater. In various industrial effluent treatment facilities, this ion exchange resin has been shown to routinely reduce mercury concentrations in wastewater streams to below the permitted level of 10 ppb. Effluent concentrations from facilities utilizing AMBERLITE GT73 are consistently reported to be between 1 to 5 ppb, even when the influent mercury concentration varies significantly, ranging from 0.2 to 70 ppm.
Operational challenges can arise, such as the presence of certain chemicals in laboratory waste, including hydrochloric acid, stannous chloride, and potassium permanganate, which can oxidize the thiol groups and reduce the resin's capacity. Additionally, high concentrations of suspended solids, particularly those containing iron, can adsorb mercury and pass through the resin bed untreated, necessitating pre-filtration steps in some applications. Despite these potential issues, the resin has proven to be a robust solution for mercury decontamination in various industrial settings. For instance, at the Savannah River Site, it has been effectively used to remove mercury from both high-activity and low-activity tank waste.
Table 1: Performance of AMBERLITE GT73 in Industrial Effluent Treatment
| Influent Mercury Concentration (ppm) | Effluent Mercury Concentration (ppb) | Reference |
|---|---|---|
| 0.2 - 70 | 1 - 5 | |
| 0.159 (high-activity waste) | 0.126 (after 16 hours) | |
| 0.188 (high-activity waste) | 0.104 (after 24 hours) | |
| 0.272 (low-activity waste, mg/L) | 0.03 (after 24 hours, mg/L) |
While direct comparative studies between AMBERLITE GT73 and granular activated carbon (GAC) for the removal of organomercurial compounds are not extensively detailed in the provided search results, the distinct mechanisms of mercury capture by each material allow for a qualitative comparison. AMBERLITE GT73's thiol groups exhibit a strong and specific chemical affinity for mercury, including organomercurial species. This chelating action results in a robust and selective removal process.
In contrast, granular activated carbon primarily removes contaminants through physical adsorption within its porous structure. While GAC can be effective for a range of organic pollutants, its performance for mercury, particularly certain species, can be limited. The effectiveness of GAC often relies on the presence of specific impregnants (like sulfur or iodine) to enhance mercury capture through chemisorption. The strong covalent bond formed between the thiol groups of AMBERLITE GT73 and mercury suggests a higher affinity and capacity for mercury species compared to the often weaker and less specific interactions with standard GAC. Studies comparing thiol-functionalized adsorbents with other materials have highlighted the superior performance of the thiol-based approach for mercury removal.
Remediation of Heavy Metal Ions in Contaminated Water Sources
AMBERLITE GT73 and similar chelating resins are effective in the removal of a range of heavy metal ions from contaminated water, playing a crucial role in environmental remediation efforts.
Research has demonstrated the capability of AMBERLITE GT73 to significantly reduce the concentrations of cadmium (Cd²⁺), copper (Cu²⁺), and lead (Pb²⁺) in aqueous solutions. The chelating nature of the resin allows for the effective binding of these divalent metal cations. The performance of similar Amberlite resins modified with different functional groups has also been studied, showing high sorption capacities for these metals. For instance, an ethylenediamine modified Amberlite XAD-1180 resin exhibited sorption capacities of 61.49 mg/g for Cu²⁺, 16.17 mg/g for Cd²⁺, and 14.01 mg/g for Pb²⁺. Another study on a 2-hydroxybenzaldehyde thiosemicarbazone loaded Amberlite XAD-4 resin reported maximum adsorption capacities of 3.5 mg/g for Cu²⁺, 6.1 mg/g for Cd²⁺, and 11.26 mg/g for Pb²⁺.
Table 2: Adsorption Capacities of Modified Amberlite Resins for Cd, Cu, and Pb
| Metal Ion | Adsorbent | Adsorption Capacity (mg/g) | Reference |
|---|---|---|---|
| Copper (Cu²⁺) | Ethylenediamine modified Amberlite XAD-1180 | 61.49 | |
| Cadmium (Cd²⁺) | Ethylenediamine modified Amberlite XAD-1180 | 16.17 | |
| Lead (Pb²⁺) | Ethylenediamine modified Amberlite XAD-1180 | 14.01 | |
| Copper (Cu²⁺) | 2-Hydroxybenzaldehyde thiosemicarbazone loaded Amberlite XAD-4 | 3.5 | |
| Cadmium (Cd²⁺) | 2-Hydroxybenzaldehyde thiosemicarbazone loaded Amberlite XAD-4 | 6.1 | |
| Lead (Pb²⁺) | 2-Hydroxybenzaldehyde thiosemicarbazone loaded Amberlite XAD-4 | 11.26 |
The application of Amberlite resins extends to the removal of other heavy metals such as nickel (Ni²⁺) and zinc (Zn²⁺). While specific studies focusing solely on AMBERLITE GT73 for nickel and zinc sequestration were not prevalent in the search results, research on other Amberlite resins provides insight into their potential effectiveness. For example, Amberlite IR-120 has been studied for the removal of both nickel and zinc from aqueous solutions. The ion exchange mechanism allows for the capture of these metal ions from the surrounding solution. The efficiency of removal is influenced by factors such as pH and the initial concentration of the metal ions. In a study using palm shell activated carbon, the trend of removal for multiple heavy metals was found to be Pb²⁺ > Cu²⁺ > Ni²⁺, with nickel showing a lower removal percentage compared to lead and copper under the same conditions. This suggests that while sequestration is possible, the affinity for nickel may be lower than for other heavy metals.
Table 3: Comparative Heavy Metal Removal by an Adsorbent
| Metal Ion | Adsorbent | Maximum Adsorption Capacity (mg/g) | Percentage Removal | Reference |
|---|---|---|---|---|
| Lead (Pb²⁺) | Palm Shell Activated Carbon | 1.337 | 100% | |
| Copper (Cu²⁺) | Palm Shell Activated Carbon | 1.581 | 97% | |
| Nickel (Ni²⁺) | Palm Shell Activated Carbon | 0.130 | 55% |
Application in Permeable Reactive Barriers for Groundwater Remediation
Permeable reactive barriers (PRBs) represent a cost-effective, in-situ technology for remediating contaminated groundwater. osti.goviaea.org This method involves constructing a barrier of reactive material across the natural flow path of groundwater. osti.gov As the contaminated water passes through the barrier, pollutants are removed or transformed into less harmful substances through mechanisms like adsorption, precipitation, or degradation. osti.goviaea.org
Ion-exchange resins, such as the Amberlite™ series, are utilized as the reactive media within these barriers. Studies have demonstrated the effectiveness of a multi-layered PRB containing Amberlite™ ion-exchange resin for the remediation of groundwater contaminated with landfill leachate. researchgate.netdupont.com In these applications, the resin component specifically targets certain contaminants. For instance, in a system designed to treat leachate containing cadmium (Cd(II)), ammonia nitrogen (NH₃–N), and dissolved organic matter (COD), the Amberlite™ resin was identified as the primary agent for removing ammonia nitrogen. researchgate.netdupont.com
Batch sorption experiments, which are used to determine the maximum uptake capacity of a material, have been conducted to quantify the performance of these resins. The results showed that the sorption data for ammonia nitrogen onto the Amberlite™ resin fit well with the Langmuir isotherm model, indicating a maximum sorption capacity of 14.908 mg/g. researchgate.netdupont.com This demonstrates the resin's significant capability to capture specific pollutants in a mixed contaminant scenario, making it a viable component in PRB systems for groundwater treatment. researchgate.net
Influence of Competing Ions on Adsorption Selectivity
The effectiveness of an ion-exchange resin in real-world applications often depends on its selectivity—its ability to adsorb target pollutants in the presence of other, non-target ions. These competing ions can interfere with the adsorption of the desired contaminant by occupying the active sites on the resin. AMBERLITE GT73, a chelating resin with thiol (-SH) functional groups, is designed for selectivity towards specific heavy metals. clu-in.org
The thiol functional group is primarily responsible for the resin's high affinity for mercury and other heavy metals. clu-in.org Research on resins with this functional group shows a strong binding affinity for heavy metals like mercury (Hg(II)), lead (Pb(II)), and copper (Cu(II)) over common benign ions such as sodium (Na⁺), potassium (K⁺), calcium (Ca²⁺), and magnesium (Mg²⁺). osti.govnih.gov
A study evaluating the performance of AMBERLITE GT73A (a chemically similar resin) tested its mercury removal capabilities in a solution containing 1500 ppm of sodium nitrate (B79036) (NaNO₃). clu-in.org The presence of a high concentration of sodium ions provides a competitive environment. Similarly, the product data sheet for AmberSep™ GT75, another thiol-functionalized resin, notes that it has a pronounced preference for copper, lead, and cadmium ions, effectively removing them even from solutions containing a large excess of Na⁺ ions. This high selectivity is crucial in industrial wastewater streams, which are often characterized by high salinity or hardness, allowing for the targeted removal of hazardous heavy metals without the resin being exhausted by more common, non-hazardous salts.
Uranium Removal from Aqueous Solutions
While certain types of resins, such as strong base anion exchangers (e.g., AmberLite™ PWA17), are specifically designed and widely used for the selective removal of uranium from aqueous solutions, the performance of AMBERLITE GT73, a thiol-based chelating resin, has also been evaluated for this purpose. dupont.com
In a study focused on recovering rare earth elements from uranium tailing bioleaching solutions, various resins were screened for their extraction efficiency of multiple elements, including uranium (U). The solution contained a complex mixture of metals, providing a scenario with significant competition for resin binding sites. In these tests, AMBERLITE GT73 (listed as Rhom & Haas GT73) demonstrated a very low affinity for uranium, adsorbing only 3% of the uranium present in the solution. mdpi.com In contrast, it showed a higher affinity for other elements in the same solution.
Conversely, the study found that strong acid cation (SAC) resins like Amberlite IRN77 and Lewatit SP112 were more effective at recovering rare earth elements while adsorbing a low amount of uranium. mdpi.com This suggests that the thiol functional group of AMBERLITE GT73 is not effective for chelating the uranyl ionic complexes typically found in aqueous solutions. For dedicated uranium removal, other resins are far more suitable; for example, strong base anion resins are used to bind the anionic uranyl sulfate (B86663) or carbonate complexes that form in leach liquors and groundwater. iaea.orgdupont.com
Extraction of Various Elements by AMBERLITE GT73 from a Bioleaching Solution
This interactive table summarizes the extraction efficiency of AMBERLITE GT73 for various elements from a complex aqueous solution, as reported in a screening study.
| Element | Symbol | Extraction (%) |
| Scandium | Sc | 25 |
| Iron | Fe | 20 |
| Thorium | Th | 25 |
| Uranium | U | 3 |
| Light Rare Earth Elements | LREEs | 25 |
| Heavy Rare Earth Elements | HREEs | 25 |
| Data sourced from: Bioleaching of Uranium Tailings as Secondary Sources for Rare Earth Elements Production. mdpi.com |
Amberlite Gt73 in Resource Recovery and Industrial Separations
Recovery of Platinum Group Metals (PGMs)
The recovery of platinum group metals (PGMs) is of significant economic and environmental importance due to their high value and scarcity. AMBERLITE GT73, with its thiol functional groups, is designed for the selective extraction of these metals from process solutions and waste streams.
A critical aspect of the recovery process is the elution of the adsorbed metal. A two-step elution process has been developed for resins of this type. Initially, base metals that may have been co-adsorbed are removed using a nitric acid solution. Following this, a solution of thiourea is used to elute the palladium, allowing for its concentration and subsequent recovery. researchgate.net
Table 1: Palladium Adsorption Characteristics on a Thiol-Containing Resin
Resin Adsorption Capacity for Palladium(II) (mmol/g) Duolite GT-73 0.262 ± 0.015[ researchgate.net(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQHdV5ywJxqY1XVt9le8brTDwox_kixmmzalB9UWPu-VVXWvQb8ZB_JPo4eFMF7duCYpB3tSmhaSV13uL71-RvM-A395TojX2-TE_Kk4vMwAkUFePdwPvGLJDSGxov-CjoAZ5dODmVhHqSQsYgMopWcsW15SnyitXSFvdtJrkhL1GLQ1CSwHSQZsgPB6uBDguzqXGSHCzC9L9l1uio8BmcwHnavj6a5A7Czoy2E9KVHfCcnnZohqriA55RHWTgiP_8QfhwL8ciMURLZxILzDqotWi__6Df85oF0CgkUSSI07PDlXak9u3niQCjaYFLCIfHCDTK-46rdZD8-6P_TKSZaS1ySetacwz7lBNFeFXB_BwlFmXx9YPyM%3D)]
The extraction of gold from leach liquors is a primary application for selective ion exchange resins in the mining industry. Thiol-containing resins like Duolite GT-73 have shown a strong affinity for gold(III) ions, with a higher adsorption capacity for gold than for palladium. researchgate.net This characteristic is particularly beneficial in solutions containing a mixture of precious metals.
The elution of gold from these resins can be achieved using a similar two-step process as described for palladium, involving an initial wash to remove base metals, followed by elution with a thiourea solution to recover the gold. researchgate.net While direct research on AMBERLITE GT73 in this specific application is not extensively detailed, the performance of the analogous Duolite GT-73 suggests its strong potential for efficient gold recovery from various leach solutions.
Table 2: Gold Adsorption Characteristics on a Thiol-Containing Resin ```html
| Resin | Adsorption Capacity for Gold(III) (mmol/g) |
|---|---|
| Duolite GT-73 | 0.58 ± 0.03< researchgate.net/td> |
Purification Processes in Chemical Production
In addition to resource recovery, AMBERLITE GT73 has potential applications in the purification of various chemical streams, owing to the reactive nature of its thiol functional groups.
The removal of contaminants from industrial process streams is crucial for ensuring product quality and meeting environmental regulations. Thiol-based chelating resins have been shown to be effective in the removal of trace heavy metals from aqueous solutions. researchgate.netThe thiol groups on the resin have a high affinity for these metals, enabling their selective removal even from dilute streams. Although direct application data for AMBERLITE GT73 across a wide range of industrial streams is limited, the known chemistry of thiol-functionalized resins suggests their suitability for polishing process streams where trace metal contamination is a concern.
Table of Compounds Mentioned
Compound Name AMBERLITE GT73 Palladium Gold Ethanol Nitric acid Thiourea Duolite GT-73
Regeneration and Reusability of Amberlite Gt73 Resins
Chemical Regeneration Strategies for Exhausted Resins
The chemical regeneration of exhausted AMBERLITE GT73 resins involves using specific chemical solutions to strip the loaded metal ions from the resin matrix. The effectiveness of regeneration is dependent on the type and concentration of the regenerant, as well as the contact time and flow rate. researchgate.net
Acidic and Alkaline Regeneration Protocols
Acidic solutions are commonly employed for regenerating cation exchange resins. For AMBERLITE GT73, which has a high selectivity for metals like mercury, hydrochloric acid has been identified as an efficient regenerant. kdyholdings.com Acidic regeneration involves passing an acid solution through the exhausted resin bed, where hydrogen ions from the acid replace the adsorbed metal ions on the resin's functional groups. This process converts the resin back to its acidic form, ready for another service cycle.
While acidic regeneration is primary for cation exchangers, alkaline solutions can also play a role, particularly in complex regeneration strategies or for removing specific foulants. For instance, a cross-regeneration process involving both acid and alkali can be used to remove built-up organic foulants and improve resin life for certain cation resins. dupont.com Although direct detailed protocols for alkaline regeneration solely for AMBERLITE GT73 were not extensively found, alkaline washes (such as with sodium hydroxide) are generally used in ion exchange processes for cleaning or regenerating anion resins, or in specific sequences for cation resins to address fouling or prepare for subsequent acidic regeneration steps. scispace.comdupont.com A patent mentions using alkaline solutions, followed by acid washes, and then another alkaline wash for regenerating cation exchange chromatography columns, including those containing Amberlite GT73, to remove residual substances. google.comgoogle.com
Optimizing Regenerant Type and Concentration
Optimizing the type and concentration of the regenerant is critical for achieving high regeneration efficiency and minimizing chemical consumption and waste generation. For AMBERLITE GT73, hydrochloric acid is noted for its efficiency in regenerating the resin, particularly after mercury adsorption. kdyholdings.com The concentration of the acid and the volume of regenerant solution used directly impact the completeness of ion elution and the restoration of the resin's exchange capacity. Higher concentrations or larger volumes of regenerant can lead to more complete regeneration but also result in higher chemical costs and a greater volume of spent regenerant requiring disposal or further treatment.
Research on other ion exchange resins highlights the importance of optimizing regenerant concentration. For example, effective regeneration (over 90%) of a weak acidic cation resin used for lead removal was achieved with a 2 mol/L calcium nitrate (B79036) solution. researchgate.net Similarly, regeneration efficiency can be influenced by temperature and contact time. ugr.es The choice between different acids, such as HCl and H₂SO₄, for cation resin regeneration is often based on economic factors, although HCl is generally considered trouble-free with high efficiency. dupont.com However, when regenerating resins loaded with multivalent ions like calcium and magnesium, using sulfuric acid requires careful control of concentration and flow rates to prevent precipitation of calcium sulfate (B86663) within the resin bed. dupont.com
Evaluation of Regeneration Efficiency and Resin Lifespan
Regeneration efficiency is typically evaluated by measuring the amount of adsorbed ions removed from the resin and the subsequent restoration of the resin's exchange capacity. A high regeneration efficiency indicates that the majority of the loaded ions have been successfully eluted, allowing the resin to perform effectively in subsequent service cycles. The lifespan of an ion exchange resin is directly related to its ability to be repeatedly regenerated without significant loss of capacity or physical degradation. Factors such as the type of resin, the nature of the feed solution, the operating conditions, and the regeneration protocol all influence resin lifespan. nxedge.io
Studies on various ion exchange resins demonstrate that while regeneration can restore capacity, complete restoration is not always achieved with each cycle. Some resins can maintain a high percentage of their initial capacity for numerous cycles. For instance, one study showed that a different resin could be used for four to six cycles with minimal capacity loss. science.gov The accumulation of certain substances, such as precipitated inorganic deposits or organic foulants, can hinder regeneration efficiency over time and lead to a decline in resin performance. dupont.commdpi.com Effective regeneration protocols, including appropriate cleaning steps, are essential for maximizing resin lifespan. dupont.com
Spent Resin Management and Classification in Environmental Contexts
When ion exchange resins like AMBERLITE GT73 can no longer be effectively regenerated due to irreversible fouling, physical degradation, or accumulation of non-removable substances, they become spent resins and require proper management and disposal. mdpi.comiaea.org The classification of spent resins in environmental contexts depends heavily on the nature of the substances they have adsorbed.
If the resin has been used to remove hazardous substances, such as heavy metals, the spent resin itself may be classified as hazardous waste. For example, ion exchange resins used in treating electroplating rinsewaters have been classified as hazardous waste (specifically EPA Hazardous Waste No. F006) in the United States. epa.gov
Comparative Studies of Amberlite Gt73 with Other Adsorbent Materials
Performance Versus Other Commercial Ion-Exchange Resins
The effectiveness of AMBERLITE GT73 (often referred to interchangeably with Duolite GT-73 in historical and technical literature, as Duolite was a trademark later acquired by Dow/DuPont) is frequently assessed against other commercially available ion-exchange resins, including different types of chelating resins, strong and weak acid cation exchangers, and anion exchange resins. osti.govscirp.orgresearchgate.netnih.govresearchgate.netresearchgate.netresearchgate.netacs.org These comparisons are crucial for determining the optimal adsorbent for specific separation and purification processes.
Chelating Resins (e.g., Amberlite IRC-748, Duolite GT-73, Lewatit TP220)
AMBERLITE GT73, with its thiol (-SH) functional groups, exhibits a pronounced selectivity for certain metal ions, particularly soft metals like mercury, silver, and gold, due to the strong covalent interactions between the thiol groups and these metal ions. osti.govresearchgate.netresearchgate.netscispace.com Studies comparing Duolite GT-73 with other chelating resins like Amberlite IRC-748 (iminodiacetic acid functional groups) and Lewatit TP220 (bis-picolylamine functional groups) demonstrate varying selectivities and capacities depending on the target metal and solution chemistry. researchgate.netresearchgate.netresearchgate.netmun.ca
For instance, in the removal of cadmium, copper, and lead, modified corncobs showed the same adsorption efficiency as Duolite GT-73, but lower than Amberlite IRC-748 or Amberlite 200 in some cases, while being equivalent or better for lead in mixed metal solutions compared to Amberlite IRC-718. researchgate.netnih.govacs.orgacs.org Another study indicated that Amberlite IRC 748 presented promising results for metal removal. researchgate.net In the context of palladium recovery, Lewatit TP-214 (thiourea functional group) demonstrated better affinity than Duolite GT-73. researchgate.net However, Duolite GT-73 has shown high adsorption efficiency for mercury, reaching 30-40% by weight, with efficiency decreasing at lower pH due to competition with H+ ions. researchgate.net
The selectivity order for Duolite GT-73 has been reported as Cu²⁺ > Cd²⁺ > Zn²⁺ > Ni²⁺ in certain applications. researchgate.net The high affinity of thiol groups for precious metals like gold and palladium is notable, although this strong binding can make elution and metal recovery challenging. researchgate.netresearchgate.net
Comparative Adsorption Capacities of Chelating Resins (Example Data)
| Resin | Functional Group | Target Metal | Adsorption Capacity (mg/g) | Reference |
| Duolite GT-73 | Thiol (-SH) | Cu(II) | 62 | arabjchem.org |
| Duolite GT-73 | Thiol (-SH) | Cd(II) | 106 | arabjchem.org |
| Duolite GT-73 | Thiol (-SH) | Pb(II) | 122 | arabjchem.org |
| Amberlite IRC-718 | Iminodiacetic Acid | Cu(II) | Higher than GT-73 | researchgate.netnih.gov |
| Amberlite IRC-718 | Iminodiacetic Acid | Pb(II) | Higher than GT-73 | researchgate.netnih.gov |
| Lewatit TP-214 | Thiourea | Pd(II) | 1.16 mmol/g (in 0.1 M HCl) | researchgate.net |
| Lewatit MonoPlus TP-220 | Bis-picolylamine | Pd(II) | Efficient removal | researchgate.net |
Note: Adsorption capacities are highly dependent on experimental conditions (pH, initial concentration, temperature, contact time, presence of other ions).
Strong Acid and Weak Acid Cation Exchangers
Strong acid cation (SAC) and weak acid cation (WAC) exchange resins typically contain sulfonic acid (-SO₃H) and carboxylic acid (-COOH) functional groups, respectively. canftech.comsigmaaldrich.com These resins primarily adsorb cations through ion exchange mechanisms driven by electrostatic attraction. sigmaaldrich.com Comparisons show that while SAC and WAC resins are effective for removing a broad range of cations, chelating resins like Duolite GT-73 often offer higher selectivity for specific heavy and transition metals, particularly in solutions containing high concentrations of background ions like calcium and magnesium. researchgate.netresearchgate.netnih.gov
Comparative experiments have shown that the advantage of chelating exchangers like Duolite GT-73 over strong and weak acid exchangers is their ability to achieve very low metal breakthrough levels, which is particularly important for polishing applications in wastewater treatment. researchgate.net However, traditional SAC and WAC resins may exhibit lower selectivity compared to chelating resins. researchgate.net
Anion Exchange Resins in Specific Applications
Anion exchange resins, which possess positively charged functional groups (e.g., quaternary ammonium) and exchange anions, are used for removing negatively charged species from solution. sigmaaldrich.com While AMBERLITE GT73 is a cation exchange resin, comparisons with anion exchangers arise in applications where metals exist as anionic complexes. For example, Fe(III) can form anionic complexes with chloride, which can be removed by anionic resins, whereas cationic and chelating resins remove Fe(II). researchgate.net Similarly, anion exchange resins can be used to remove Cr(VI) and As(V), which exist as oxyanions. scispace.com
Studies on plutonium adsorption from wastewater compared macroporous cation exchange resins (including Duolite GT-73 and Amberlite IRC-718) with macroporous anion exchange resins, activated alumina (B75360), bone char, and chelating heavy metal removal agents. Plutonium adsorption on anion resins and activated alumina was strongly dependent on pH, increasing at high pH, unlike the cation exchange resins. osti.gov
Comparison with Bio-Sorbents and Modified Natural Materials
Bio-sorbents and modified natural materials, often derived from lignocellulosic waste and agricultural residues, are explored as potentially low-cost alternatives to commercial synthetic resins for metal adsorption. researchgate.netacs.orgresearchgate.netnih.govresearchgate.net Comparisons between AMBERLITE GT73 and these materials highlight the trade-offs between adsorption capacity, selectivity, kinetics, cost-effectiveness, and regeneration potential.
Lignocellulosic Waste and Agricultural Residues as Adsorbents
Lignocellulosic materials and vegetal waste, such as potato peels, sugarcane bagasse, corn stems, husks, and fruit peels, contain functional groups like carboxyl groups that can adsorb metal ions. acs.orgresearchgate.net Modified corncobs, for instance, have been compared to commercial resins including Duolite GT-73 and Amberlite IRC-718 for the removal of metal ions like cadmium, copper, lead, nickel, and zinc. researchgate.netnih.govresearchgate.netacs.orgacs.org
Research indicates that while commercial resins generally have higher adsorption capacities than modified corncobs, the adsorption capacity of modified corncobs for copper and lead ions was found to be equivalent to Duolite GT-73 in some studies. researchgate.netnih.govacs.org For mixed metal solutions, modified corncobs showed the same adsorption efficiency as Duolite GT-73 for cadmium and copper ions and equivalent or higher adsorption than Amberlite IRC-718 for lead ions. researchgate.netnih.govacs.orgacs.org Other bio-sorbents like activated carbon derived from agricultural byproducts have also been compared, with some studies reporting higher adsorption capacity than Amberlite GT73 for organic mercury removal. nih.gov
Advantages and Limitations in Adsorption Capacity and Cost-Effectiveness
Commercial ion-exchange resins like AMBERLITE GT73 typically offer higher adsorption capacities and faster kinetics compared to many raw or simply modified bio-sorbents. researchgate.netnih.govacs.orgresearchgate.net They are also designed for durability and can often be effectively regenerated for multiple use cycles. nih.gov
However, bio-sorbents and modified natural materials present a significant advantage in terms of cost-effectiveness due to their abundance and low or no-cost source. researchgate.netacs.orgresearchgate.netresearchgate.net While their raw adsorption capacities might be lower, chemical modifications can enhance their performance. researchgate.netnih.govresearchgate.netacs.orgresearchgate.net The trade-off lies in balancing the lower cost and sustainability of bio-sorbents against the higher capacity, faster kinetics, and potentially longer lifespan and regenerability of commercial resins like AMBERLITE GT73. The choice between these materials depends heavily on the specific application, the required removal efficiency, the volume of wastewater, and economic considerations.
Comparative Adsorption Capacities: Commercial Resin vs. Modified Corncobs (Example Data)
| Adsorbent | Target Metal | Adsorption Capacity (mmol/g) | Reference |
| Duolite GT-73 | Cu²⁺ | 0.97 | nih.gov |
| Duolite GT-73 | Cd²⁺ | 0.59 | nih.gov |
| Duolite GT-73 | Ni²⁺ | 0.85 | nih.gov |
| Duolite GT-73 | Zn²⁺ | 0.97 | nih.gov |
| Modified Corncobs (CA) | Cu²⁺ | Equivalent to GT-73 | researchgate.netnih.govacs.org |
| Modified Corncobs (CA) | Pb²⁺ | Equivalent to GT-73 | researchgate.netnih.govacs.org |
| Amberlite IRC-718 | Cu²⁺ | 1.4 | nih.gov |
| Amberlite IRC-718 | Cd²⁺ | 2.0 | nih.gov |
| Amberlite IRC-718 | Ni²⁺ | 2.4 | nih.gov |
| Amberlite IRC-718 | Zn²⁺ | 2.2 | nih.gov |
Note: Data for modified corncobs is presented as equivalent or lower/higher relative to commercial resins based on the cited studies, as specific mmol/g values for modified corncobs across all metals were not consistently available in the snippets.
Advanced Characterization Methodologies for Post Adsorption Analysis
Spectroscopic Techniques for Elucidating Binding Mechanisms
Spectroscopic methods are powerful tools for identifying the functional groups involved in the adsorption process and understanding the nature of the interactions between the resin and the adsorbate.
Fourier Transform Infrared (FTIR) spectroscopy is widely used to identify the functional groups present on the surface and within the structure of adsorbent materials like Amberlite GT73 before and after the adsorption of target substances. By comparing the FTIR spectra of the pristine resin and the adsorbate-loaded resin, shifts in characteristic absorption bands or the appearance of new bands can indicate which functional groups on the resin are involved in the binding process. This technique helps to confirm the successful grafting of functional groups onto a resin and to understand their participation in adsorption mdpi.comscielo.brarabjchem.orgufop.brresearchgate.netsci-hub.seresearchgate.net. For instance, studies on comparable chelating resins have utilized FTIR to identify vibrations related to O-H stretching in phenolic groups and C-H bending in polyethylene (B3416737) bridges, providing information about the resin's structure and potential binding sites arabjchem.org. Changes in the intensity or position of peaks associated with chelating groups, such as thiol (-SH) groups which are characteristic of some GT73 resins used for mercury removal, can indicate their interaction with adsorbed metal ions clu-in.org.
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique that provides elemental composition and chemical state information of the outermost layers of the resin material (typically 5-10 nm depth). XPS analysis of Amberlite GT73 before and after adsorption can confirm the presence of the adsorbed species on the resin surface and provide insights into their chemical state and interaction with the resin's functional groups mdpi.comscielo.brresearchgate.netresearchgate.netacs.orguwo.caresearchgate.netrsc.org. For example, XPS has been employed in studies of metal ion adsorption on various adsorbents to analyze changes in the binding energies of elements in the resin and the adsorbed metal, indicating the formation of chemical bonds or complexation scielo.bracs.orguwo.ca. The appearance of characteristic peaks corresponding to the adsorbed metal ions (e.g., Hg, Pb, Au, Ga, Pd) in the XPS spectrum of the loaded resin, along with potential shifts in the peaks of elements within the resin matrix (like C, O, N, S), helps to elucidate the binding mechanism and the chemical environment of the adsorbed species scielo.bracs.org.
Morphological and Structural Analysis of Resin Beads
Analyzing the morphology and structure of Amberlite GT73 beads before and after adsorption is crucial for understanding how the adsorption process affects the physical integrity and internal structure of the resin.
Scanning Electron Microscopy (SEM) provides high-resolution images of the surface morphology of the resin beads. SEM analysis can reveal details about the bead shape, size, porosity, and surface texture ukm.mymdpi.comarabjchem.orgresearchgate.netresearchgate.netacs.orgresearchgate.netuniud.itacs.orgmdpi.comuantwerpen.beresearchgate.net. Comparing SEM images of pristine and loaded Amberlite GT73 can show whether the adsorption process causes any significant changes to the surface, such as swelling, cracking, or deposition of the adsorbate researchgate.netuniud.it. Studies on similar resins have shown that SEM can visualize the porous structure and identify the presence of cracks or channels that might facilitate the adsorption process arabjchem.org. Element mapping coupled with SEM (SEM-EDS) can also provide spatial distribution information of the adsorbed elements on the resin surface mdpi.comuniud.it. While some studies on Amberlite resins show a rough porous surface that remains largely unchanged after ion exchange, confirming the physical stability of the beads, others on different resin types highlight how surface features like cracks can enhance adsorption arabjchem.orgresearchgate.net.
X-ray Diffraction (XRD) is used to determine the crystalline structure of materials. For polymeric resins like Amberlite GT73, which are typically amorphous or semi-crystalline, XRD can assess changes in crystallinity upon adsorption or reveal the formation of new crystalline phases corresponding to the adsorbed substance chemwhat.comukm.myarabjchem.orgufop.brsci-hub.seresearchgate.netacs.orguantwerpen.bedavidpublisher.commdpi.com. Most ion-exchange resins based on a polymer matrix are reported to be amorphous, as indicated by broad or absent peaks in their XRD patterns ukm.myarabjchem.org. Post-adsorption XRD can indicate if the uptake of a substance leads to any ordering or structural rearrangement within the resin matrix. More commonly, if the adsorbed species forms a solid precipitate or crystalline complex on the resin surface or within its pores, characteristic diffraction peaks of the crystalline adsorbate can appear in the XRD pattern of the loaded resin researchgate.netdavidpublisher.com. This can provide evidence for the state of the adsorbed substance on the resin.
Thermal Analysis Techniques in Resin Stability and Performance Assessment
Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA), are valuable for evaluating the thermal stability of Amberlite GT73 before and after adsorption and for quantifying the amount of adsorbed substance based on weight loss during heating.
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time under a controlled atmosphere. TGA curves of pristine Amberlite GT73 typically show weight loss steps corresponding to the evaporation of physisorbed and chemisorbed water, followed by the decomposition of the polymer matrix and functional groups at higher temperatures ukm.myarabjchem.orguniud.itscience.gov. After adsorption, the TGA curve of the loaded resin can exhibit additional weight loss steps at temperatures corresponding to the desorption or decomposition of the adsorbed substance ukm.myarabjchem.org. The magnitude of this weight loss can be used to estimate the amount of substance adsorbed onto the resin. ukm.myarabjchem.org
Differential Thermal Analysis (DTA) measures the temperature difference between a sample and an inert reference material as they are heated or cooled. DTA can detect endothermic and exothermic processes occurring in the sample, such as melting, crystallization, phase transitions, and decomposition ukm.myarabjchem.orgasu.edulabcompare.comscience.gov. For Amberlite GT73, DTA can complement TGA by identifying the temperatures at which thermal events occur. Endothermic peaks in the DTA curve of the loaded resin might correspond to the desorption of water or other volatile adsorbed species, while exothermic peaks could indicate decomposition or oxidation reactions ukm.myarabjchem.org. The correlation between TGA weight loss steps and DTA thermal events provides a more complete picture of the thermal behavior and stability of the resin and the adsorbed complex ukm.myarabjchem.org. Studies on comparable resins show initial endothermic events related to moisture loss, followed by exothermic or endothermic events associated with the degradation of the organic matrix ukm.myarabjchem.org.
Data from thermal analysis can be presented in tables showing weight loss percentages at specific temperature ranges and the corresponding thermal events observed in DTA.
Example Data Table (Illustrative, based on comparable resin studies):
| Temperature Range (°C) | Weight Loss (%) | Assigned Process (Based on DTA/DTG) |
| 50 - 150 | 8.2 - 15.1 | Loss of surface/loosely bound water ukm.myarabjchem.org |
| 200 - 380 | ~14 | Decomposition of CH2 groups / Interstitial water loss arabjchem.orguniud.it |
| 400 - 800 | 23 - 66 | Decomposition of polymeric material ukm.myuniud.it |
| > 790 | 13 | Second step decomposition of polymeric material arabjchem.org |
Note: The specific temperature ranges and weight loss percentages are illustrative examples based on findings from comparable resin studies ukm.myarabjchem.orguniud.it and would vary depending on the specific type of Amberlite GT73 resin and the adsorbed substance.
These advanced characterization techniques collectively provide a comprehensive understanding of the post-adsorption state of Amberlite GT73, revealing crucial details about the binding mechanisms, the impact of adsorption on the resin's physical structure, and the thermal stability of the loaded material.
Computational and Predictive Modeling in Amberlite Gt73 Research
Molecular Dynamics Simulations of Adsorption Interactions
Molecular Dynamics (MD) simulations are a computational technique used to model the physical movements of atoms and molecules. By simulating the interactions between particles over time, MD can provide insights into adsorption mechanisms, diffusion processes, and the dynamics of adsorbate-adsorbent interactions at interfaces. While MD simulations are widely applied in the study of adsorption on various materials, such as carbon surfaces and clay minerals nih.govwikipedia.org, specific research detailing MD simulations focused on the interactions of adsorbates directly with the AMBERLITE GT73 resin structure was not prominently found in the conducted searches. General AMBER Force Field (GAFF) is a force field used in molecular dynamics simulations for organic molecules and is part of the Amber molecular dynamics package nih.gov.
Density Functional Theory (DFT) for Active Site Characterization
Density Functional Theory (DFT) is a quantum mechanical method used to investigate the electronic structure of atoms, molecules, and solids. In adsorption research, DFT can be employed to characterize the active sites of an adsorbent, calculate adsorption energies, and understand the nature of chemical bonding between the adsorbent and adsorbate. DFT calculations have been utilized to study the adsorption of various substances on different surfaces, including the adsorption of phosphorus-containing compounds on TiO2, where the involvement of phosphoryl oxygen in surface interaction was investigated. While AMBERLITE GT73 contains thiol functional groups which are relevant to its adsorption properties, specific studies utilizing DFT for the characterization of the active sites within the AMBERLITE GT73 resin structure were not explicitly identified in the search results. Some research mentioned molecular simulation using B3LYP and HF methods (types of quantum chemical calculations often associated with DFT studies) to calculate energy changes for the adsorption of hydrated Cd(II) ions, in a thesis that also discussed GT-73 experimentally.
Artificial Intelligence and Machine Learning Applications for Performance Prediction
Artificial Intelligence (AI) and Machine Learning (ML) techniques, such as Artificial Neural Networks (ANN), are increasingly being applied to predict the performance of adsorption processes based on experimental data. These methods can build models that correlate various operational parameters (e.g., initial concentration, pH, contact time, adsorbent dosage) with adsorption efficiency and capacity. While AI/ML has shown promise in predicting adsorption performance for various adsorbents and pollutants, including metal ions, specific applications of AI or ML models for predicting the performance of AMBERLITE GT73 were not detailed in the retrieved information. Studies on other materials have demonstrated the ability of ANN models to predict adsorption efficiency even with relatively small datasets.
Future Research Directions and Emerging Trends for Amberlite Gt73
Development of Novel Composite Materials Incorporating AMBERLITE GT73
Future research is exploring the integration of AMBERLITE GT73 into composite materials to enhance its performance and broaden its application scope. One promising avenue involves combining ion-exchange resins with magnetic nanoparticles to facilitate easier separation after adsorption researchgate.net. Studies have shown that incorporating magnetite nanoparticles onto resin beads can enhance adsorption capacity and enable efficient magnetic separation from treated water researchgate.net. While this specific study focused on a different resin (Lewatit® MonoPlus TP 207), the concept is directly applicable to AMBERLITE GT73, suggesting potential for developing magnetic AMBERLITE GT73 composites for improved solid-liquid separation in metal remediation processes.
Another area of development could involve combining AMBERLITE GT73 with other materials, such as activated carbon or other polymers, to create hybrid adsorbents. Research comparing the adsorption capacity of activated carbons and ion exchange resins like AMBERLITE GT73 for removing organomercurial compounds has shown that activated carbons can exhibit greater adsorption capacity in some cases iwaponline.com. This suggests that composites of AMBERLITE GT73 with activated carbon could potentially leverage the strengths of both materials, offering enhanced adsorption performance for a wider range of contaminants or improved kinetics.
Further research is needed to investigate the optimal methods for synthesizing such composites, characterizing their structural and adsorption properties, and evaluating their performance under various conditions. The goal is to create materials that not only retain the selective metal binding capabilities of AMBERLITE GT73 but also offer advantages in terms of separability, capacity, or multi-contaminant removal.
Exploration of AMBERLITE GT73 in Novel Separation Challenges
The unique selectivity of AMBERLITE GT73 for certain metal ions, particularly those that interact strongly with thiol groups, positions it as a candidate for addressing novel separation challenges beyond conventional wastewater treatment.
One area of potential exploration is the recovery of valuable metals from complex matrices, such as industrial effluents or mining streams. While AMBERLITE GT73 has been used for preconcentration of noble metals like gold and palladium in analytical contexts, its application in larger-scale recovery processes warrants further investigation researchgate.net. Studies have demonstrated its ability to retain gold and palladium, alongside other metals, from various acidic media researchgate.net. Developing efficient and selective elution procedures for recovering specific valuable metals from loaded AMBERLITE GT73 resin remains a key research direction.
Another emerging trend is the potential use of ion-exchange resins in permeable reactive barriers (PRBs) for in situ groundwater remediation acs.org. AMBERLITE GT73, with its ability to significantly reduce concentrations of heavy metals like cadmium, copper, and lead, could be explored as a reactive material in PRBs acs.org. Research is needed to evaluate the long-term performance and stability of AMBERLITE GT73 in diverse groundwater environments and to optimize PRB designs incorporating this resin for effective in situ remediation of metal contamination.
Furthermore, the application of AMBERLITE GT73 in the separation and purification of metal ions in hydrometallurgical processes, particularly for challenging separations involving similar elements or low concentrations, represents a valuable area for future research dupont.com. Optimizing process parameters such as pH, flow rate, and competing ion concentrations will be crucial for achieving high selectivity and recovery rates in these novel applications.
Life Cycle Assessment of AMBERLITE GT73 Applications for Sustainability
As industries increasingly focus on sustainability, conducting comprehensive life cycle assessments (LCA) of processes utilizing AMBERLITE GT73 is becoming essential. LCA provides a framework to evaluate the environmental impacts associated with a product or process throughout its entire life cycle, from raw material extraction to disposal oeko.inforilem.net.
Future research should focus on conducting detailed LCAs for specific applications of AMBERLITE GT73, such as in wastewater treatment, metal recovery, or groundwater remediation. These assessments should quantify energy consumption, material inputs, emissions to air and water, and waste generation at each stage of the resin's life cycle, including synthesis, transportation, operation (adsorption and elution), regeneration, and disposal.
The end-of-life management of spent AMBERLITE GT73 resin is another critical aspect for sustainability. Research into effective and environmentally sound disposal or recycling methods will be crucial to minimize its long-term environmental burden.
Scale-Up Considerations and Industrial Implementation Challenges
Translating the successful laboratory-scale applications of AMBERLITE GT73 to industrial scale presents several engineering and implementation challenges that require dedicated research.
One major consideration is the design and optimization of large-scale adsorption columns or systems using AMBERLITE GT73. This involves understanding flow dynamics, mass transfer limitations, and pressure drop across larger resin beds epa.gov. Research is needed to develop robust models for predicting the performance of AMBERLITE GT73 in industrial-scale columns and to optimize operating parameters for maximum efficiency and throughput.
Regeneration of the resin is another critical aspect for industrial implementation. Efficient and cost-effective regeneration methods are necessary to ensure the economic viability and sustainability of using AMBERLITE GT73 on a large scale. Research should focus on optimizing regeneration conditions, minimizing the generation of secondary waste streams, and exploring novel regeneration techniques.
Long-term stability and performance of AMBERLITE GT73 under industrial operating conditions, which may involve varying temperatures, pressures, and complex feed compositions, need to be thoroughly investigated. Studies on the resin's mechanical strength, chemical stability, and resistance to fouling over extended periods are essential for predicting its lifespan and reliability in industrial settings.
Addressing potential scaling issues, such as channeling or uneven flow distribution in large columns, is also crucial for successful industrial implementation. Research into optimal column design, packing methods, and operational strategies can help mitigate these challenges. Furthermore, integrating AMBERLITE GT73-based separation processes into existing industrial infrastructure requires careful consideration of compatibility with upstream and downstream processes.
Overcoming these scale-up and implementation challenges through dedicated research and engineering efforts will be key to unlocking the full potential of AMBERLITE GT73 in various industrial applications.
Conclusion
Summary of AMBERLITE GT73's Academic and Industrial Significance
AMBERLITE GT73, a chelating ion exchange resin characterized by its macroporous styrene (B11656) copolymer matrix and thioureido functional groups, holds significant importance in both academic research and various industrial applications canftech.comkdyholdings.com. Its primary significance lies in its efficacy for the selective removal and recovery of precious and heavy metal ions from aqueous solutions canftech.comkdyholdings.comclu-in.orgnih.govcanftech.com. Industrially, AMBERLITE GT73 is widely utilized in critical areas such as wastewater treatment, particularly for the removal of hazardous heavy metals like mercury, lead, copper, and cadmium, helping to meet environmental regulations kdyholdings.comclu-in.orgnih.govresearchgate.net. Its application extends to the metal plating industry and hydrometallurgy for the recovery of valuable metals, including platinum group metals, contributing to resource efficiency and economic benefits canftech.comkdyholdings.comcanftech.com. The resin's robust chemical structure and specific functional groups enable it to perform effectively even in complex matrices containing other competing ions kdyholdings.comnih.gov. Academically, AMBERLITE GT73 serves as a benchmark material in studies evaluating the performance of different adsorbents for metal ion removal and separation clu-in.orgresearchgate.net. Research involving this resin contributes to the understanding of metal adsorption mechanisms and the development of improved separation technologies.
Concluding Remarks on Research Contributions to Separation Science
Q & A
Q. What are the key physicochemical properties of AMBERLITE GT73 500G that influence its performance in ion-exchange applications?
Methodological Answer: Begin by characterizing the resin’s pore size, surface area, functional group density, and ion-exchange capacity using standardized techniques:
- BET analysis for surface area and porosity .
- FTIR spectroscopy to confirm functional groups (e.g., sulfonic acid groups).
- Titration methods to quantify ion-exchange capacity (e.g., using NaOH for H⁺ exchange).
- Particle size distribution via sieving or laser diffraction. Include a comparative table of properties from peer-reviewed studies to establish baseline performance metrics.
Q. How should researchers design initial batch adsorption experiments using AMBERLITE GT73 500G for heavy metal removal studies?
Methodological Answer: Follow a factorial design to isolate variables:
- Parameters : pH (3–7), contact time (10–120 min), initial metal concentration (50–500 ppm), resin dosage (0.1–1.0 g/L).
- Controls : Blank runs (resin-free solutions) and replicates (n ≥ 3) to assess reproducibility .
- Analytical methods : ICP-OES or AAS for metal quantification; Langmuir/Freundlich isotherm modeling. Document all conditions meticulously to enable replication .
Advanced Research Questions
Q. What advanced characterization techniques are recommended for analyzing the surface morphology and functional group distribution of AMBERLITE GT73 500G after repeated regeneration cycles?
Methodological Answer: Combine microscopy and spectroscopy to assess degradation:
- SEM-EDS : Surface morphology changes and elemental composition shifts after acid/base regeneration .
- XPS : Oxidation state alterations of functional groups.
- TGA-DSC : Thermal stability and decomposition patterns. Compare pre- and post-regeneration data statistically to identify significant changes (p < 0.05) .
Q. How can researchers systematically address contradictory adsorption capacity data observed between different studies using AMBERLITE GT73 500G?
Methodological Answer: Conduct a meta-analysis to identify confounding variables:
- Data normalization : Adjust for differences in experimental conditions (e.g., pH, temperature).
- Error source evaluation : Assess resin batch variability (e.g., CAS RN 20231-1A purity ), analytical method precision, and calibration standards.
- Controlled replication : Reproduce conflicting studies under identical conditions, using the same resin lot and instrumentation. Apply statistical tools (ANOVA, t-tests) to quantify discrepancies and propose mechanistic explanations (e.g., competitive ion effects) .
Q. What strategies optimize column chromatography parameters for selective ion separation using AMBERLITE GT73 500G?
Methodological Answer: Use a response surface methodology (RSM) approach:
- Variables : Flow rate (1–5 mL/min), bed height (10–30 cm), eluent concentration (0.1–1.0 M NaCl).
- Performance metrics : Separation efficiency (theoretical plates), resolution factor, and breakthrough curves.
- Validation : Compare experimental results with simulated data from software like Aspen Chromatography. Include a table optimizing trade-offs between throughput and resolution .
Key Methodological Guidelines
- Reproducibility : Archive resin lot numbers (e.g., TFS-20231-1A ) and raw data in supplemental materials .
- Ethical Reporting : Disclose conflicts (e.g., funding sources) and cite primary literature for comparative data .
- Advanced Troubleshooting : For inconsistent regeneration efficiency, perform XPS to detect sulfur loss in sulfonic groups .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
